Cas no 2138102-25-5 (1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one)

• Product Name: 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one
• CAS No: 2138102-25-5
• MF: C₁₂H₁₉F₃N₂O₂
• MW: 280.286673784256
• CID: 5814414
• PubChem ID: 165786711
• Update Time: 2025-07-01

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 2138102-25-5
• 1-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one
• EN300-1160852
• 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one

• Inchi： 1S/C12H19F3N2O2/c1-16-5-2-6-17(11(16)19)10-7-8(18)3-4-9(10)12(13,14)15/h8-10,18H,2-7H2,1H3
• InChI Key： XOISFKOLGBRIHT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(N(C)CCC1)=O)O)(F)F

Computed Properties

• Exact Mass: 280.13986234g/mol
• Monoisotopic Mass: 280.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one

Introduction to 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one (CAS No. 2138102-25-5)

1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138102-25-5, has garnered attention for its applications in the development of novel therapeutic agents. The molecular structure incorporates a cyclohexyl ring substituted with a hydroxyl group and a trifluoromethyl group, alongside a methyl-substituted diazinane core. Such structural motifs are often explored for their potential interactions with biological targets, making this compound a subject of considerable research interest.

The presence of the trifluoromethyl group in the molecule is particularly noteworthy, as it is a common pharmacophore that can influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. The trifluoromethyl group enhances the compound's binding interactions by increasing its electron-withdrawing properties, which can lead to stronger binding to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and activators, where precise control over binding affinity is crucial.

The 5-hydroxy substituent on the cyclohexyl ring adds another layer of complexity to the compound's potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding, both as donors and acceptors, which can significantly influence the compound's solubility and interaction with biological molecules. In drug design, hydroxyl groups are often strategically incorporated to enhance solubility while maintaining efficacy.

The diazinane core in 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one provides a rigid framework that can stabilize the molecule's conformation and influence its interactions with biological targets. Diazinane derivatives have been explored for various pharmacological applications due to their ability to adopt specific conformations that mimic natural biomolecules. The methyl substitution on the diazinane ring further fine-tunes the electronic properties of the molecule, potentially enhancing its binding interactions or metabolic stability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The structural features of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one make it an attractive candidate for further investigation in this area. Researchers have been exploring its potential applications in treating various diseases by targeting specific biological pathways. For instance, studies have suggested that compounds with similar structural motifs may interact with enzymes or receptors involved in inflammation, cancer, and neurological disorders.

The synthesis of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework while maintaining high levels of selectivity and yield. These advancements have opened up new possibilities for exploring the pharmacological potential of this compound.

Evaluation of the pharmacological properties of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one has revealed promising results in preclinical studies. Initial assays have shown that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. Additionally, studies on its metabolic stability indicate that it may undergo biotransformation pathways that could be exploited for targeted drug delivery or prodrug design.

The future development of 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one will likely involve interdisciplinary approaches combining computational modeling, high-throughput screening, and medicinal chemistry techniques. By leveraging these tools, researchers can gain deeper insights into the compound's mechanism of action and identify ways to enhance its therapeutic potential. Furthermore, collaborations between academic institutions and pharmaceutical companies will be essential for translating preclinical findings into clinical applications.

In conclusion, 1-[5-Hydroxy-2-(trifluoromethyl)cyclohexyl]-3-methyl-1,3-diazinan-2-one represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for addressing unmet medical needs across various disease areas.